4-Methylsulfanyl-2-[(5Z)-4-oxo-5-(pyridin-1-ium-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
4-Methylsulfanyl-2-[(5Z)-4-oxo-5-(pyridin-1-ium-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
Brand Name:
Vulcanchem
CAS No.:
488131-53-9
VCID:
VC0363254
InChI:
InChI=1S/C14H14N2O3S3/c1-21-6-4-10(13(18)19)16-12(17)11(22-14(16)20)7-9-3-2-5-15-8-9/h2-3,5,7-8,10H,4,6H2,1H3,(H,18,19)/b11-7-
SMILES:
CSCCC(C(=O)[O-])N1C(=O)C(=CC2=C[NH+]=CC=C2)SC1=S
Molecular Formula:
C14H14N2O3S3
Molecular Weight:
354.5g/mol
4-Methylsulfanyl-2-[(5Z)-4-oxo-5-(pyridin-1-ium-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
CAS No.: 488131-53-9
Main Products
VCID: VC0363254
Molecular Formula: C14H14N2O3S3
Molecular Weight: 354.5g/mol
![4-Methylsulfanyl-2-[(5Z)-4-oxo-5-(pyridin-1-ium-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate - 488131-53-9](/images/no_structure.jpg)
| CAS No. | 488131-53-9 |
|---|---|
| Product Name | 4-Methylsulfanyl-2-[(5Z)-4-oxo-5-(pyridin-1-ium-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate |
| Molecular Formula | C14H14N2O3S3 |
| Molecular Weight | 354.5g/mol |
| IUPAC Name | 4-methylsulfanyl-2-[(5Z)-4-oxo-5-(pyridin-1-ium-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate |
| Standard InChI | InChI=1S/C14H14N2O3S3/c1-21-6-4-10(13(18)19)16-12(17)11(22-14(16)20)7-9-3-2-5-15-8-9/h2-3,5,7-8,10H,4,6H2,1H3,(H,18,19)/b11-7- |
| Standard InChIKey | MKMMEPPSXJNVIE-XFFZJAGNSA-N |
| Isomeric SMILES | CSCCC(C(=O)[O-])N1C(=O)/C(=C/C2=C[NH+]=CC=C2)/SC1=S |
| SMILES | CSCCC(C(=O)[O-])N1C(=O)C(=CC2=C[NH+]=CC=C2)SC1=S |
| Canonical SMILES | CSCCC(C(=O)[O-])N1C(=O)C(=CC2=C[NH+]=CC=C2)SC1=S |
| PubChem Compound | 6512447 |
| Last Modified | Nov 11 2021 |
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